8-(2,4-Dimethylphenyl)-1-methyl-3-propyl-1,3,5-trihydroimidazolidino[1,2-h]pur ine-2,4-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-4-methyl-2-propyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H23N5O2/c1-5-8-24-17(25)15-16(21(4)19(24)26)20-18-22(9-10-23(15)18)14-7-6-12(2)11-13(14)3/h6-7,11H,5,8-10H2,1-4H3
• InChI Key: HKGBAHFNZHUGNB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2CCN3C4=C(C=C(C=C4)C)C)N(C1=O)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

8-(2,4-Dimethylphenyl)-1-methyl-3-propyl-1,3,5-trihydroimidazolidino[1,2-h]pur ine-2,4-dione is a useful research compound. Its molecular formula is C19H23N5O2 and its molecular weight is 353.426. The purity is usually 95%.
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Scientific Research Applications

Purine Derivatives in Scientific Research

Antiallergic and Bronchodilator Activities

Purine derivatives, such as certain xanthines, have been investigated for their antiallergic and bronchodilator properties. Studies have shown that compounds like 3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione have significant effects in blocking exercise-induced reduction in FEV1, indicating effectiveness in improving asthma symptoms and potential applications in respiratory disease research (Cho Yw et al., 1981).

Neuroprotective Effects

Research has explored the neuroprotective effects of caffeine and other purine analogs, demonstrating potential benefits in models of neurodegenerative diseases like Parkinson's Disease. These findings suggest a role for purine derivatives in investigating treatments for neurodegeneration, with mechanisms involving adenosine receptor modulation (J. Chen et al., 2001).

Carcinogenicity and Mutagenicity Studies

Certain purine derivatives found in cooked meats, such as heterocyclic amines, are subjects of research for their carcinogenic and mutagenic potential. Studies aim at understanding their role in cancer development, contributing to dietary recommendations and cancer prevention strategies (K. Turteltaub et al., 1999).

Adenylosuccinate Lyase Deficiency

Research into genetic disorders like adenylosuccinate lyase deficiency, which affects purine metabolism, has broadened understanding of related neurological and developmental disorders. This research helps in diagnosing and managing rare metabolic disorders, contributing to genetic counseling and therapeutic interventions (JaakJaeken Georges & V. Berghe, 1984).

Antithyroid Activity

Purine derivatives are also explored for their potential antithyroid activities, offering insights into the treatment of hyperthyroidism and related thyroid disorders. This research contributes to the development of new therapeutic agents with improved efficacy and safety profiles (W. Reveno & H. Rosenbaum, 1950).